Cas no 66417-42-3 (methyl (2E)-3-(2,4-dimethoxyphenyl)prop-2-enoate)
66417-42-3 structure
Product Name:methyl (2E)-3-(2,4-dimethoxyphenyl)prop-2-enoate
CAS No:66417-42-3
MF:C12H14O4
MW:222.237164020538
CID:1710124
PubChem ID:11481452
Update Time:2025-04-21
methyl (2E)-3-(2,4-dimethoxyphenyl)prop-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(2,4-dimethoxyphenyl)-, methyl ester, (E)-
- (E)-2,4-dimethoxycinnamic acid methyl ester
- (E)-2,4-dimethoxy-cinnamic acid methyl ester
- 2,4-dimethoxycinnamic acid methyl ester
- 3-(2,4-dimethoxyphenyl)acrylic acid methyl ester
- methyl 3-(2,4-dimethoxyphenyl)acrylate
- methyl 3-(2,4-dimethoxyphenyl)propenoate
- methyl (2E)-3-(2,4-dimethoxyphenyl)prop-2-enoate
- AKOS017259741
- 66417-42-3
- OPFJHFOFMZFPKX-FNORWQNLSA-N
- SCHEMBL8686650
- EN300-1453737
- 3-(2,4-Dimethoxy-phenyl)-acrylic acid methyl ester
- trans-2,4-Dimethoxycinnamic acid, methyl ester
- SCHEMBL7959387
- CHEMBL2252101
-
- Inchi: 1S/C12H14O4/c1-14-10-6-4-9(11(8-10)15-2)5-7-12(13)16-3/h4-8H,1-3H3/b7-5+
- InChI Key: OPFJHFOFMZFPKX-FNORWQNLSA-N
- SMILES: O(C)C1C=C(C=CC=1/C=C/C(=O)OC)OC
Computed Properties
- Exact Mass: 222.08900
- Monoisotopic Mass: 222.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76000
- LogP: 1.89000
methyl (2E)-3-(2,4-dimethoxyphenyl)prop-2-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1453737-1.0g |
methyl (2E)-3-(2,4-dimethoxyphenyl)prop-2-enoate |
66417-42-3 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1453737-50mg |
methyl (2E)-3-(2,4-dimethoxyphenyl)prop-2-enoate |
66417-42-3 | 50mg |
$612.0 | 2023-09-29 | ||
| Enamine | EN300-1453737-100mg |
methyl (2E)-3-(2,4-dimethoxyphenyl)prop-2-enoate |
66417-42-3 | 100mg |
$640.0 | 2023-09-29 | ||
| Enamine | EN300-1453737-250mg |
methyl (2E)-3-(2,4-dimethoxyphenyl)prop-2-enoate |
66417-42-3 | 250mg |
$670.0 | 2023-09-29 | ||
| Enamine | EN300-1453737-500mg |
methyl (2E)-3-(2,4-dimethoxyphenyl)prop-2-enoate |
66417-42-3 | 500mg |
$699.0 | 2023-09-29 | ||
| Enamine | EN300-1453737-1000mg |
methyl (2E)-3-(2,4-dimethoxyphenyl)prop-2-enoate |
66417-42-3 | 1000mg |
$728.0 | 2023-09-29 | ||
| Enamine | EN300-1453737-2500mg |
methyl (2E)-3-(2,4-dimethoxyphenyl)prop-2-enoate |
66417-42-3 | 2500mg |
$1428.0 | 2023-09-29 | ||
| Enamine | EN300-1453737-5000mg |
methyl (2E)-3-(2,4-dimethoxyphenyl)prop-2-enoate |
66417-42-3 | 5000mg |
$2110.0 | 2023-09-29 | ||
| Enamine | EN300-1453737-10000mg |
methyl (2E)-3-(2,4-dimethoxyphenyl)prop-2-enoate |
66417-42-3 | 10000mg |
$3131.0 | 2023-09-29 |
methyl (2E)-3-(2,4-dimethoxyphenyl)prop-2-enoate Related Literature
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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